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CAS No.: 11011-26-0

Cat. No.: B12656567

Get Quote

Executive Summary
Anthelvencin B is a pyrrole-amidine antibiotic and a minor metabolite of the Streptomyces

venezuelae fermentation complex. Historically overshadowed by its methylated analog,

Anthelvencin A, the structural identity of Anthelvencin B was definitively revised and clarified

in 2020. It functions as a DNA minor groove binder, exhibiting anthelmintic and antibacterial

properties by inhibiting nucleic acid synthesis. This guide provides a rigorous technical

breakdown of its chemical identifiers, revised structural elucidation, and isolation protocols for

research applications.

Part 1: Chemical Identity & Nomenclature
The following identifiers distinguish Anthelvencin B from its analogs (A and C) within the

biosynthetic cluster. Note that historical literature often conflates the "Anthelvencin complex"

(CAS 11011-26-0) with its individual components.
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Identifier Value / Description Notes

Common Name Anthelvencin B

CAS Registry Number 11011-26-0 (Complex)

Often used for the mixture;

distinct CAS for pure B is not

widely indexed. Anthelvencin A

is 58616-25-4.[1]

Chemical Formula C₁₈H₂₃N₉O₃
Confirmed by HRMS (Aubry et

al., 2020) [1].

Exact Mass 413.1924 Da
[M+H]⁺ observed at m/z

414.1998 [1].

Molecular Weight ~413.44 g/mol

Chemical Class Pyrrole-amidine antibiotic
Structurally related to

Distamycin and Congocidine.

Structural Relationship Des-N-methyl-Anthelvencin A

Lacks the N-methyl group

present on the pyrrole ring of

Anthelvencin A.

Part 2: Structural Elucidation & Physicochemical
Properties
The "Revised" Structure (2020)
For decades, the placement of the methyl group in Anthelvencin A (and consequently the lack

thereof in B) was ambiguous. In 2020, Aubry et al. utilized 2D-NMR and biosynthetic gene

cluster analysis to revise the structure.

Anthelvencin A (C₁₉H₂₅N₉O₃): Contains an N-methyl group on the first pyrrole ring (the "A"

ring).

Anthelvencin B (C₁₈H₂₃N₉O₃): The des-methyl analog. It lacks the N-methylation on the

pyrrole ring, consisting of a 4-aminopyrrole-2-carboxylic acid unit linked to a dihydro-pyrrole

head group and a terminal amidine.
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Anthelvencin C (C₂₀H₂₇N₉O₃): A newly discovered di-methylated analog.

Physicochemical Characteristics[1][2][3]
Solubility: Soluble in water and lower alcohols (methanol, ethanol); insoluble in non-polar

solvents (hexane, chloroform).

Stability: Stable in acidic aqueous solutions; susceptible to hydrolysis in strong alkaline

conditions due to the amide linkages.

UV Absorption: Characteristic absorption maxima at ~235 nm and ~296 nm, typical of the

pyrrole-amide chromophore.

Part 3: Mechanism of Action (Biological Profile)
Anthelvencin B acts as a DNA Minor Groove Binder. Its crescent-shaped, cationic structure

allows it to fit snugly into the minor groove of B-DNA, specifically targeting AT-rich sequences.

Mechanistic Pathway
The binding is driven by:

Hydrogen Bonding: Amide NH groups of the antibiotic form hydrogen bonds with N3 of

adenine and O2 of thymine.

Electrostatic Interactions: The terminal cationic amidine group interacts with the negatively

charged DNA phosphate backbone.

Van der Waals Forces: The pyrrole rings stack against the walls of the minor groove.

This binding stabilizes the DNA helix, preventing strand separation and sterically hindering

DNA polymerase and RNA polymerase, thereby arresting replication and transcription.
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Figure 1: Mechanism of Action illustrating the binding of Anthelvencin B to the DNA minor

groove, leading to inhibition of macromolecular synthesis.

Part 4: Isolation & Purification Protocols
The isolation of Anthelvencin B requires separating it from the structurally similar Anthelvencin

A and C. The following protocol is based on the optimized workflow for Streptomyces

venezuelae.

Experimental Workflow
Strain:Streptomyces venezuelae ATCC 14583. Fermentation: Aerobic culture in M15 medium

(glucose, peptone, beef paste) or similar ISP media.
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Step-by-Step Protocol
Inoculation: Inoculate spores into 50 mL of seed medium and incubate at 30°C, 180 rpm for

24-48 hours.

Production Culture: Transfer seed culture (5%) to production medium (e.g., 20 L scale).

Ferment for 72-96 hours.

Clarification: Centrifuge culture broth (4000 x g, 20 min) to remove mycelia. Retain the

supernatant.

Extraction:

Adjust supernatant pH to 9.0.

Extract with n-butanol (1:1 v/v).

Concentrate the organic phase in vacuo to dryness.

Purification (HPLC):

Resuspend crude extract in water/methanol.

Column: C18 Reverse-Phase (e.g., Phenomenex Luna, 5 µm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 50% B over 20 minutes.

Detection: UV at 296 nm.

Collection: Anthelvencin B elutes slightly earlier than Anthelvencin A due to lower

hydrophobicity (lack of methyl group).
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Figure 2: Isolation workflow for Anthelvencin B from Streptomyces venezuelae fermentation

broth.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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